Cas no 20728-73-8 (5,7,3',4'-Tetra-O-benzylcatechin)
5,7,3',4'-Tetra-O-benzylcatechin is a protected derivative of catechin, where the hydroxyl groups at the 5, 7, 3', and 4' positions are benzylated. This modification enhances the compound's stability and solubility in organic solvents, making it a valuable intermediate in synthetic organic chemistry. The benzyl groups serve as protective moieties, allowing selective functionalization of the catechin scaffold while preventing unwanted side reactions. This derivative is particularly useful in the synthesis of flavonoids, polyphenolic compounds, and pharmaceutical precursors. Its well-defined structure and reactivity profile facilitate controlled chemical transformations, supporting research in medicinal chemistry and natural product synthesis. The compound is typically characterized by NMR and HPLC for purity verification.
20728-73-8 structure
Product Name:5,7,3',4'-Tetra-O-benzylcatechin
CAS No:20728-73-8
MF:C43H38O6
MW:650.758232593536
CID:275427
PubChem ID:10952409
Update Time:2025-10-30
5,7,3',4'-Tetra-O-benzylcatechin Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-ol,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-, (2R,3S)-
- (2R,3S)-2-[3,4-bis(phenylmethoxy)phenyl]-5,7-bis(phenylmethoxy)-3,4-dihydro-2H-chromen-3-ol
- 5,7,3',4'-TETRA-O-BENZYLCATECHIN
- EINECS 243-993-8
- DTXSID20942938
- 2H-1-Benzopyran-3-ol, 2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-, (2R,3S)-
- 318949-07-4
- 5,7-BIS(BENZYLOXY)-2-[3,4-BIS(BENZYLOXY)PHENYL]-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-OL
- AKOS030241750
- J-013555
- (2R, 3S)-2-[3, 4-bis(phenylmethoxy)phenyl]-5, 7-bis(phenylmethoxy)-3, 4-dihydro-2H-chromen-3-ol
- 20728-73-8
- (2R-TRANS)-2-[3,4-BIS(PHENYLMETHOXY)PHENYL]-3,4-DIHYDRO-5,7-BIS(PHENYLMETHOXY)-2H-1-BENZOPYRAN-3-OL
- (2R-trans)-2-(3,4-Bis(phenylmethoxy)phenyl)-3,4-dihydro-5,7-bis(phenylmethoxy)-2H-1-benzopyran-3-ol
- NS00050700
- Rel-(2R,3S)-5,7-bis(benzyloxy)-2-(3,4-bis(benzyloxy)phenyl)chroman-3-ol
- SCHEMBL4640426
- (2R,3S)-2-[3,4-Bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-2H-1-benzopyran-3-ol; (+)-3',4',5,7-Tetrakis(benzyloxy)-3-flavanol
- NRJRMFXLQSNZGY-PWPASLGISA-N
- (2R,3s)-5,7-bis(benzyloxy)-2-[3,4-bis(benzyloxy)phenyl]-3-chromanol
- DB-246873
- (2R,3S)-5,7-Bis(benzyloxy)-2-(3,4-bis(benzyloxy)phenyl)chroman-3-ol
- 5,7,3',4'-Tetra-O-benzylcatechin
-
- Inchi： 1S/C43H38O6/c44-38-26-37-40(47-29-33-17-9-3-10-18-33)24-36(45-27-31-13-5-1-6-14-31)25-41(37)49-43(38)35-21-22-39(46-28-32-15-7-2-8-16-32)42(23-35)48-30-34-19-11-4-12-20-34/h1-25,38,43-44H,26-30H2/t38-,43+/m0/s1
- InChI Key： NRJRMFXLQSNZGY-PWPASLGISA-N
- SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 650.26700
- Monoisotopic Mass: 650.26683893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 49
- Rotatable Bond Count: 13
- Complexity: 921
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.38000
- LogP: 9.03970
5,7,3',4'-Tetra-O-benzylcatechin Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,7,3',4'-Tetra-O-benzylcatechin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T284700-100mg |
5,7,3',4'-Tetra-O-benzylcatechin |
20728-73-8 | 100mg |
$ 201.00 | 2023-09-06 | ||
| TRC | T284700-1g |
5,7,3',4'-Tetra-O-benzylcatechin |
20728-73-8 | 1g |
$ 1608.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473685-100mg |
5,7,3′,4′-Tetra-O-benzylcatechin, |
20728-73-8 | 100mg |
￥2858.00 | 2023-09-05 | ||
| TRC | T284700-1000mg |
5,7,3',4'-Tetra-O-benzylcatechin |
20728-73-8 | 1g |
$1608.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473685-100 mg |
5,7,3′,4′-Tetra-O-benzylcatechin, |
20728-73-8 | 100MG |
￥2,858.00 | 2023-07-11 |
5,7,3',4'-Tetra-O-benzylcatechin Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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